2-(3,4-dimethoxybenzoyl)-N-[3-(trifluoromethyl)phenyl]hydrazinecarboxamide

• IUPAC Name: 1-[(3,4-dimethoxybenzoyl)amino]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C17H16F3N3O4/c1-26-13-7-6-10(8-14(13)27-2)15(24)22-23-16(25)21-12-5-3-4-11(9-12)17(18,19)20/h3-9H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key: PLNFLGQQMAWFBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC(=O)NC2=CC=CC(=C2)C(F)(F)F)OC
• Molecular Formula: C17H16F3N3O4
• Molecular Weight: 383.32 g/mol

Description

2-(3,4-dimethoxybenzoyl)-N-[3-(trifluoromethyl)phenyl]hydrazinecarboxamide, also known as DT-13, is a synthetic compound that has recently gained attention in the field of scientific research. This molecule has shown promising results in various studies, and its potential applications in medicine and other fields are being explored.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxybenzoyl)-N-[3-(trifluoromethyl)phenyl]hydrazinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in tumor growth and inflammation. Specifically, this compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the breakdown of extracellular matrix proteins and are necessary for tumor invasion and metastasis.
Biochemical and Physiological Effects
In addition to its anti-tumor and anti-inflammatory effects, this compound has also been found to have other biochemical and physiological effects. For example, it has been shown to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth. This compound has also been found to have antioxidant properties and has been studied for its potential use in treating oxidative stress-related diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-dimethoxybenzoyl)-N-[3-(trifluoromethyl)phenyl]hydrazinecarboxamide in lab experiments is its high potency and specificity. This compound has been found to be highly effective in inhibiting tumor growth and metastasis, and its specificity for MMPs makes it a promising candidate for targeted cancer therapy. However, one limitation of using this compound in lab experiments is its relatively high cost compared to other compounds that are used for similar purposes.

Future Directions

There are many potential future directions for research on 2-(3,4-dimethoxybenzoyl)-N-[3-(trifluoromethyl)phenyl]hydrazinecarboxamide. One area of interest is in developing more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify other enzymes and signaling pathways that may be targeted by this compound. Finally, more research is needed to explore the potential applications of this compound in other areas such as neurodegenerative diseases and cardiovascular diseases.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. Its potential applications in cancer research, inflammation, and other areas are being explored, and further research is needed to fully understand its mechanism of action and to identify other potential applications. Despite its relatively high cost, this compound's high potency and specificity make it a promising candidate for targeted cancer therapy and other applications.

Scientific Research Applications

2-(3,4-dimethoxybenzoyl)-N-[3-(trifluoromethyl)phenyl]hydrazinecarboxamide has been found to have a wide range of potential applications in scientific research. One of the most significant areas of interest is in cancer research, where this compound has been shown to inhibit tumor growth and metastasis in various cancer cell lines. This compound has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.